Cas no 1361607-76-2 (2,3-Bis(3,4-dichlorophenyl)-5-fluoropyridine)
2,3-Bis(3,4-dichlorophenyl)-5-fluoropyridine Chemical and Physical Properties
Names and Identifiers
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- 2,3-Bis(3,4-dichlorophenyl)-5-fluoropyridine
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- Inchi: 1S/C17H8Cl4FN/c18-13-3-1-9(5-15(13)20)12-7-11(22)8-23-17(12)10-2-4-14(19)16(21)6-10/h1-8H
- InChI Key: MONLVDXBWXLBNF-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1=CC(=CN=C1C1C=CC(=C(C=1)Cl)Cl)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 399
- XLogP3: 6.8
- Topological Polar Surface Area: 12.9
2,3-Bis(3,4-dichlorophenyl)-5-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023030353-250mg |
2,3-Bis(3,4-dichlorophenyl)-5-fluoropyridine |
1361607-76-2 | 97% | 250mg |
659.60 USD | 2021-05-31 | |
| Alichem | A023030353-500mg |
2,3-Bis(3,4-dichlorophenyl)-5-fluoropyridine |
1361607-76-2 | 97% | 500mg |
1,068.20 USD | 2021-05-31 | |
| Alichem | A023030353-1g |
2,3-Bis(3,4-dichlorophenyl)-5-fluoropyridine |
1361607-76-2 | 97% | 1g |
1,663.20 USD | 2021-05-31 |
2,3-Bis(3,4-dichlorophenyl)-5-fluoropyridine Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 2,3-Bis(3,4-dichlorophenyl)-5-fluoropyridine
2,3-Bis(3,4-Dichlorophenyl)-5-Fluoropyridine: A Comprehensive Overview
The compound with CAS No. 1361607-76-2, commonly referred to as 2,3-Bis(3,4-dichlorophenyl)-5-fluoropyridine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with two dichlorophenyl groups at the 2 and 3 positions and a fluorine atom at the 5 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various research and industrial applications.
Recent studies have highlighted the potential of 2,3-Bis(3,4-dichlorophenyl)-5-fluoropyridine in the development of advanced materials for optoelectronic devices. Researchers have demonstrated that this compound can serve as a building block for constructing highly efficient organic light-emitting diodes (OLEDs) due to its excellent electron transport properties. The presence of electron-withdrawing groups such as chlorine atoms and a fluorine atom enhances the molecule's ability to facilitate electron movement, which is crucial for achieving high luminous efficiency in OLEDs.
In addition to its role in optoelectronics, 2,3-Bis(3,4-dichlorophenyl)-5-fluoropyridine has also been explored for its potential in catalytic applications. Scientists have reported that this compound can act as a ligand in transition metal-catalyzed reactions, significantly improving the catalytic activity and selectivity of certain reactions. For instance, its use in palladium-catalyzed cross-coupling reactions has been shown to enhance reaction rates while maintaining high product purity.
The synthesis of 2,3-Bis(3,4-dichlorophenyl)-5-fluoropyridine involves a multi-step process that typically begins with the preparation of intermediate compounds such as dichlorobenzene derivatives. Recent advancements in synthetic methodology have enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity of the final product. These improvements are particularly important for large-scale production, where cost efficiency and product quality are paramount.
From an environmental perspective, 2,3-Bis(3,4-dichlorophenyl)-5-fluoropyridine has been subjected to rigorous testing to assess its biodegradability and potential ecological impact. Studies indicate that under specific conditions, this compound can undergo biodegradation without posing significant risks to aquatic ecosystems. This finding is particularly relevant for industries that rely on this compound for manufacturing processes requiring environmental sustainability.
Furthermore, recent research has focused on the application of 2,3-Bis(3,4-dichlorophenyl)-5-fluoropyridine in drug discovery. Its unique structural features make it a promising candidate for designing bioactive molecules with potential therapeutic applications. For example, preliminary studies suggest that this compound may exhibit anti-inflammatory properties due to its ability to modulate key cellular pathways involved in inflammation.
In conclusion, 2,3-Bis(3,4-dichlorophenyl)-5-fluoropyridine (CAS No. 1361607-76-2) is a versatile compound with a wide range of applications across multiple disciplines. Its electronic properties make it an ideal candidate for optoelectronic devices and catalytic systems, while its structural features hold promise for drug discovery efforts. As research continues to uncover new uses for this compound
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